Cas no 946209-88-7 (2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 946209-88-7
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 6481036
• Update Time: 2025-07-02

2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide
• 2-(4-methoxyphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]acetamide

• Inchi： 1S/C18H28N2O2/c1-14(2)20-10-8-16(9-11-20)13-19-18(21)12-15-4-6-17(22-3)7-5-15/h4-7,14,16H,8-13H2,1-3H3,(H,19,21)
• InChI Key： RYGCNZOSUVYUBS-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C)C)CC1)(=O)CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide (CAS No. 946209-88-7)

2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide, identified by its Chemical Abstracts Service (CAS) number 946209-88-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-methoxyphenyl group and a piperidine moiety linked via a propan-2-yl side chain contributes to its unique pharmacophoric properties, making it a candidate for further exploration in therapeutic development.

The structural composition of this compound suggests interactions with biological targets that could be exploited for therapeutic purposes. Specifically, the 4-methoxyphenyl ring, known for its ability to modulate receptor binding, and the piperidine scaffold, which is frequently employed in drug design due to its favorable pharmacokinetic profile, together form a promising scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) activity. Compounds containing the piperidine core have been extensively studied for their potential in treating neurological disorders. The addition of a propan-2-yl substituent further enhances the complexity of the molecule, potentially influencing its binding affinity and selectivity for specific receptors.

One of the most compelling aspects of 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide is its potential as a lead compound for further derivatization. Medicinal chemists often start with such scaffolds and systematically modify them to optimize pharmacological properties. The flexibility provided by the piperidine ring and the electron-donating nature of the 4-methoxyphenyl group make this molecule particularly amenable to structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide. Molecular docking simulations can predict how this molecule might interact with biological targets such as enzymes or receptors. These predictions are invaluable in guiding experimental efforts and reducing the time required to identify promising drug candidates.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes may involve multi-step processes, including functional group transformations and protection-deprotection strategies. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, potentially reducing both cost and time.

In addition to its potential as a lead compound, 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide may also serve as an intermediate in the synthesis of more complex molecules. The availability of well-characterized intermediates like this one can significantly accelerate drug discovery programs by providing chemists with a reliable starting point.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. For instance, interactions with neurotransmitter systems could make it a candidate for treating conditions such as depression or anxiety disorders. Furthermore, its structural features might also make it useful in addressing neurodegenerative diseases where modulation of CNS activity is key.

As research continues, it is likely that new applications for 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide will be discovered. The combination of computational modeling, synthetic chemistry advancements, and biological testing will be crucial in determining its full potential. Collaboration between academic researchers and industry scientists will further drive innovation in this field.

The regulatory landscape also plays a significant role in the development and commercialization of new pharmaceuticals. Ensuring that compounds like 946209-88-7 meet stringent safety and efficacy standards is essential before they can be considered for clinical use. Regulatory agencies often require extensive preclinical data before approving new drugs, making thorough characterization of such compounds critical.

In conclusion, 2-(4-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide (CAS No. 946209-88-7) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As our understanding of molecular interactions grows, compounds like this one will continue to play a pivotal role in the development of new treatments for various diseases.